Cas no 63812-40-8 (Methanone, (2,4-dimethylphenyl)(3-nitrophenyl)-)

• Product Name: Methanone, (2,4-dimethylphenyl)(3-nitrophenyl)-
• CAS No: 63812-40-8
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 425695
• PubChem ID: 12341352
• Update Time: 2025-04-19

Methanone, (2,4-dimethylphenyl)(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,4-dimethylphenyl)(3-nitrophenyl)-
• (2,4-dimethylphenyl)-(3-nitrophenyl)methanone
• AKOS025127587
• (2,4-Dimethylphenyl)(3-nitrophenyl)methanone
• DTXSID50491989
• SCHEMBL9363669
• 63812-40-8

• Inchi： 1S/C15H13NO3/c1-10-6-7-14(11(2)8-10)15(17)12-4-3-5-13(9-12)16(18)19/h3-9H,1-2H3
• InChI Key： ICTPDKGRILSAJE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 255.08959
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21